Cas no 2640861-65-8 (6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one)

• Product Name: 6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• CAS No: 2640861-65-8
• MF: C₂₄H₂₃NO₄
• MW: 389.44372677803
• CID: 5315871
• PubChem ID: 154831063
• Update Time: 2025-05-24

6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one Chemical and Physical Properties

Names and Identifiers

• 2640861-65-8
• 6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one
• AKOS040727931
• F6782-4990

• Inchi： 1S/C24H23NO4/c1-15-5-7-17(8-6-15)23(26)19-14-25(13-16-3-2-4-16)20-12-22-21(28-9-10-29-22)11-18(20)24(19)27/h5-8,11-12,14,16H,2-4,9-10,13H2,1H3
• InChI Key： KYMAYROMQVRRPR-UHFFFAOYSA-N
• SMILES： O1CCOC2C1=CC1=C(C=2)C(C(C(C2C=CC(C)=CC=2)=O)=CN1CC1CCC1)=O

Computed Properties

• Exact Mass: 389.16270821g/mol
• Monoisotopic Mass: 389.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one

Introduction to 6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one (CAS No. 2640861-65-8)

The compound 6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one, identified by its CAS number 2640861-65-8, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that suggest a broad spectrum of potential biological activities. The presence of a dioxino[2,3-g]quinolin-9-one core is particularly noteworthy, as it integrates two distinct heterocyclic systems into a single framework, which has been explored for its unique chemical and biological properties.

Recent research in the domain of bioactive molecules has highlighted the importance of fused heterocyclic systems in drug design. The [1,4]dioxino moiety, characterized by its oxygen-containing fused ring system, is known for its ability to modulate electronic properties and interact with biological targets in novel ways. When combined with the quinolin-9-one scaffold, which is a well-documented pharmacophore in many therapeutic agents, the compound exhibits a dual functionality that could be exploited for multitarget interactions. This structural motif has garnered interest for its potential applications in treating various diseases, including those associated with inflammation and metabolic disorders.

The cyclobutylmethyl substituent at the sixth position of the dioxino[2,3-g]quinolin-9-one core introduces steric bulk and may influence the compound's solubility and metabolic stability. Additionally, the 4-methylbenzoyl group at the eighth position adds hydrophobicity and enhances lipophilicity, which can be critical for membrane permeability and target binding affinity. These structural features collectively contribute to the compound's pharmacokinetic profile and potential therapeutic efficacy.

In the context of current pharmaceutical research, compounds with such complex architectures are often investigated for their ability to engage multiple biological pathways simultaneously. The dioxino[2,3-g]quinolin-9-one scaffold has been studied for its anti-inflammatory and antioxidant properties, while modifications at other positions can fine-tune these effects. Preliminary in vitro studies have suggested that derivatives of this class may exhibit inhibitory activity against enzymes involved in pro-inflammatory signaling pathways. This aligns with the growing interest in developing small-molecule modulators that can selectively target dysregulated pathways without significant off-target effects.

The synthesis of 6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one (CAS No. 2640861-65-8) involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of both oxygen-rich heterocycles and bulky alkyl groups necessitates careful optimization to minimize side reactions. Advances in synthetic methodologies have enabled chemists to construct such complex molecules with increasing efficiency, making it feasible to explore their biological potential more rapidly than ever before.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. The three-dimensional structure of 6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one has been used to predict binding affinities and identify key residues involved in receptor recognition. These insights have guided medicinal chemists in designing analogs with improved potency and selectivity. Furthermore, virtual screening techniques have allowed researchers to rapidly evaluate large libraries of similar compounds for their suitability as drug candidates.

The pharmacological evaluation of this compound has revealed promising results in early-stage preclinical studies. In particular, its ability to modulate inflammatory responses has been observed both in cell-based assays and animal models. The combination of structural features such as the dioxino[2,3-g]quinolin-9-one core and the cyclobutylmethyl/4-methylbenzoyl substituents appears to synergize effectively to produce a desirable pharmacological profile. These findings have spurred further investigation into its potential as a lead compound for novel therapeutic agents.

As research progresses，the therapeutic applications of 6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H，3H，6H，9H-[1，4]dioxino[2，3-g]quinolin-9-one (CAS No. 2640861-65-8) are expected to expand beyond inflammation-related disorders。 Its unique structural framework may also be leveraged for addressing other conditions，such as neurodegenerative diseases or metabolic syndromes，where modulating specific biological pathways could lead to significant clinical benefits。 The ongoing development efforts aim to optimize synthetic routes，enhance bioavailability，and minimize potential adverse effects through structural modifications。

In conclusion，the compound 6-(cyclobutylmethyl)-8-(4-methylbenzoyl)-2H，3H，6H，9H-[1，4]dioxino[2，3-g]quinolin-9-one represents a promising candidate for further exploration in medicinal chemistry。 Its complex architecture，which integrates multiple pharmacophoric elements，positions it as a versatile tool for drug discovery。 With continued research into its biological activities and mechanisms of action，this molecule holds great potential for contributing to advancements in therapeutic interventions across various disease areas。